3-[(4,6-dimethyl-2-pyrimidinyl)thio]-N,N-dimethylpropanamide

• Molecular Formula: C11H17N3OS
• Molecular Weight: 239.34 g/mol
• IUPAC Name: 3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N,N-dimethylpropanamide
• InChI: InChI=1S/C11H17N3OS/c1-8-7-9(2)13-11(12-8)16-6-5-10(15)14(3)4/h7H,5-6H2,1-4H3
• InChI Key: QOHMBVSRFLFYJG-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)SCCC(=O)N(C)C)C

Description

3-[(4,6-dimethyl-2-pyrimidinyl)thio]-N,N-dimethylpropanamide, also known as DMTD, is a newly synthesized compound that has shown great potential in scientific research.

Scientific Research Applications

Antitumor Activities

• Research on rare earth metal complexes with 2-(((4,6-dimethyl)-2-pyrimidinyl)thio)-acetic acid, a compound related to 3-[(4,6-dimethyl-2-pyrimidinyl)thio]-N,N-dimethylpropanamide, indicates significant antitumor activities. These complexes showed superior suppression ratios against various human tumor cell lines compared to the ligand alone (Qu et al., 2006).

Crystal Structure and Theoretical Calculation

• A study on 4-(4,6-Dimethylpyrimidin-2-yl)-3-thio-allophanic acid methyl ester, a similar compound, focused on its synthesis, crystal structure, and theoretical calculations. This provides insight into the molecular structure and potential applications of related compounds (Ren et al., 2006).

Antimicrobial Activity

• Synthesis of N-Substituted-N′-(4,6-dimethylpyrimidin-2-yl)-thiourea derivatives revealed broad spectrum activity against tested microorganisms, with higher activity against fungi than bacteria (Saeed et al., 2011).

Anticonvulsant Agents

• A study on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsants investigated their interaction with anticonvulsant biotargets. This research highlights the potential of these compounds in pharmacological applications (Severina et al., 2020).

Hydrogen Bonded Network

• Investigation into the crystal structure of a related compound, 4,6-Dimethyl-2-thioxo-1,2-dihydropyrimidin-3-ium chloride–thiourea, demonstrates a layered hydrogen-bonded network, which is significant for understanding the molecular interactions and potential applications in material science (Gaye et al., 2009).

Synthesis and Biological Activity

• Research on the synthesis of pyrimidine linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential shows the versatility of pyrimidine derivatives in developing new bioactive compounds (Deohate & Palaspagar, 2020).

Ligand Complex Formation

• A study on the acid-base properties and complex-forming ability of 4,6-dimethyl-2-(1H)-pyrimidinone (thione) with dysprosium(III) tris(acetylacetonate) provides valuable insights into the coordination chemistry of pyrimidine derivatives (Pod''yachev et al., 1994).

Ion Recognition

• Electrochemical studies of a new ligand related to this compound demonstrated its selective-recognition ability to Cu2+ and Pb2+ ions, highlighting potential applications in ion sensing technologies (Yao-ting, 2007).